Cas no 1357095-04-5 (N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide)
1357095-04-5 structure
Product Name:N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
CAS No:1357095-04-5
MF:C14H22BNO5S
MW:327.204183101654
CID:3165395
PubChem ID:66715615
Update Time:2025-04-21
N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
- DB-085181
- SCHEMBL529423
- 1357095-04-5
- ZSYRBGXIUORMFG-UHFFFAOYSA-N
-
- Inchi: 1S/C14H22BNO5S/c1-13(2)14(3,4)21-15(20-13)11-8-7-10(9-12(11)19-5)16-22(6,17)18/h7-9,16H,1-6H3
- InChI Key: ZSYRBGXIUORMFG-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)OC)(=O)=O
Computed Properties
- Exact Mass: 327.1311741Da
- Monoisotopic Mass: 327.1311741Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.2Ų
N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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